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Compound of Interest

Compound Name: CAY10499

Cat. No.: B10767128

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of a CAY10499 stock
solution for use in cell culture experiments. CAY10499 is a non-selective lipase inhibitor with
demonstrated activity against monoacylglycerol lipase (MAGL), hormone-sensitive lipase
(HSL), and fatty acid amide hydrolase (FAAH).[1][2][3][4] Proper preparation and handling of
this compound are crucial for obtaining accurate and reproducible experimental results.

Chemical Properties and Data

A summary of the key quantitative data for CAY10499 is presented in the table below for easy
reference.
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Property Value Reference
Molecular Formula C1sH17N30s [5]
Molecular Weight 355.35 g/mol [5]
Solubility in DMSO 10 mM or 20 mg/mL [1][5]
Solubility in Ethanol 2 mg/mL [1]

Storage (Solid) -20°C [6]

Stability (Solid) > 4 years at -20°C [1][6]
Storage (Stock Solution) -20°C or -80°C (aliquoted)

Experimental Protocols
Protocol 1: Preparation of a 10 mM CAY10499 Stock
Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of CAY10499 in dimethyl
sulfoxide (DMSOQ). This concentration is a common starting point for subsequent dilutions to
working concentrations for cell culture experiments.

Materials:

o CAY10499 powder

o Anhydrous or sterile-filtered Dimethyl Sulfoxide (DMSO)
 Sterile, amber microcentrifuge tubes or cryovials

o Calibrated analytical balance

o Vortex mixer

» Sterile disposable syringe

 Sterile 0.22 pm syringe filter (PTFE or nylon membrane, DMSO-compatible)
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e Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
Procedure:

o Safety Precautions: Before handling, review the Safety Data Sheet (SDS) for CAY10499 and
DMSO. Perform all steps in a chemical fume hood or a biological safety cabinet to ensure
sterility and safety.

o Weighing CAY10499: Accurately weigh out the desired amount of CAY10499 powder using a
calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh
3.55 mg of CAY10499.

o Calculation:

Desired Molarity (M) = 10 mM = 0.01 mol/L

Molecular Weight (MW) = 355.35 g/mol

Desired Volume (V) =1 mL=0.001L

Mass (g) = M x MW x V = 0.01 mol/L x 355.35 g/mol x 0.001 L = 0.00355 g = 3.55 mg

e Dissolving CAY10499: Transfer the weighed CAY10499 powder to a sterile amber
microcentrifuge tube. Add the calculated volume of anhydrous or sterile-filtered DMSO. In
this example, add 1 mL of DMSO.

» Solubilization: Tightly cap the tube and vortex thoroughly until the CAY10499 is completely
dissolved. Gentle warming in a 37°C water bath can aid in dissolution if necessary. Visually
inspect the solution to ensure no particulate matter remains.

 Sterile Filtration (Recommended): To ensure the sterility of the stock solution for cell culture
applications, it is highly recommended to filter it through a 0.22 um sterile syringe filter.[2][7]

[8]
o Attach the sterile syringe filter to a new sterile disposable syringe.

o Draw the CAY10499/DMSO solution into the syringe.
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o Carefully dispense the solution through the filter into a new sterile, labeled amber
microcentrifuge tube or cryovial.

» Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes to
avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C for long-term
storage. Properly label the aliquots with the compound name, concentration, solvent, and
date of preparation.

Protocol 2: Preparation of Working Solutions for Cell
Culture

This protocol outlines the dilution of the 10 mM CAY10499 stock solution to a final working
concentration in cell culture medium. It is critical to maintain the final DMSO concentration in
the culture medium at a non-toxic level, typically < 0.1% (v/v), although some cell lines may
tolerate up to 0.5%.[5][9] A vehicle control (medium with the same final concentration of DMSO)
should always be included in experiments.

Procedure:

e Thaw Stock Solution: Thaw one aliquot of the 10 mM CAY10499 stock solution at room
temperature.

o Serial Dilution (if necessary): For very low working concentrations, it may be necessary to
perform an intermediate dilution of the stock solution in sterile DMSO or cell culture medium.

 Final Dilution: Directly add the appropriate volume of the 10 mM CAY10499 stock solution to
the pre-warmed cell culture medium to achieve the desired final concentration.

o Example for a 10 uM working concentration: To prepare 10 mL of cell culture medium with
a final CAY10499 concentration of 10 uM, add 10 pL of the 10 mM stock solution.

= Calculation (M1V1 = M2V2):
= M1=10 mM = 10,000 uM

= V1="7°
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= M2 =10 pM
= V2=10mL
= V1=(M2xV2) /ML= (10 uM x 10 mL) / 10,000 uM = 0.01 mL = 10 pL
o The final DMSO concentration in this example would be 0.1% (10 pL in 10 mL).

e Mixing: Gently mix the medium containing CAY10499 by swirling or inverting the tube/flask
before adding it to the cells.

e Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO (without
CAY10499) to an equivalent volume of cell culture medium. In the example above, this would
be 10 uL of DMSO in 10 mL of medium.

Visualizations
Workflow for CAY10499 Stock Solution Preparation

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b10767128?utm_src=pdf-body
https://www.benchchem.com/product/b10767128?utm_src=pdf-body
https://www.benchchem.com/product/b10767128?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10767128?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Workflow for CAY10499 Stock Solution Preparation
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Caption: A flowchart illustrating the key steps for preparing a sterile stock solution of
CAY10499.
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CAY10499 Mechanism of Action

Simplified Signaling Context of CAY10499
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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